Cas no 1261828-51-6 (3-Chloro-4-cyano-3'-(trifluoromethoxy)biphenyl)
3-Chloro-4-cyano-3'-(trifluoromethoxy)biphenyl is a biphenyl derivative featuring chloro, cyano, and trifluoromethoxy functional groups, making it a versatile intermediate in organic synthesis. The presence of electron-withdrawing substituents enhances its reactivity in cross-coupling reactions, such as Suzuki or Ullmann couplings, facilitating the construction of complex aromatic systems. The trifluoromethoxy group contributes to improved metabolic stability and lipophilicity, which is advantageous in pharmaceutical and agrochemical applications. This compound’s well-defined structure and high purity make it suitable for use in research and development, particularly in the design of bioactive molecules. Its stability under standard storage conditions ensures reliable performance in synthetic workflows.
1261828-51-6 structure
Product Name:3-Chloro-4-cyano-3'-(trifluoromethoxy)biphenyl
CAS No:1261828-51-6
MF:C14H7ClF3NO
MW:297.659693002701
CID:4790097
Update Time:2025-06-09
3-Chloro-4-cyano-3'-(trifluoromethoxy)biphenyl Chemical and Physical Properties
Names and Identifiers
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- 3-Chloro-4-cyano-3'-(trifluoromethoxy)biphenyl
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- Inchi： 1S/C14H7ClF3NO/c15-13-7-10(4-5-11(13)8-19)9-2-1-3-12(6-9)20-14(16,17)18/h1-7H
- InChI Key： WQJBJCOHDCONDO-UHFFFAOYSA-N
- SMILES： ClC1=C(C#N)C=CC(=C1)C1C=CC=C(C=1)OC(F)(F)F
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 20
- Rotatable Bond Count: 2
- Complexity: 378
- XLogP3: 5.1
- Topological Polar Surface Area: 33
3-Chloro-4-cyano-3'-(trifluoromethoxy)biphenyl Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A011004420-250mg |
3-Chloro-4-cyano-3'-(trifluoromethoxy)biphenyl |
1261828-51-6 | 97% | 250mg |
470.40 USD | 2021-05-28 | |
| Alichem | A011004420-500mg |
3-Chloro-4-cyano-3'-(trifluoromethoxy)biphenyl |
1261828-51-6 | 97% | 500mg |
847.60 USD | 2021-05-28 | |
| Alichem | A011004420-1g |
3-Chloro-4-cyano-3'-(trifluoromethoxy)biphenyl |
1261828-51-6 | 97% | 1g |
1,475.10 USD | 2021-05-28 |
3-Chloro-4-cyano-3'-(trifluoromethoxy)biphenyl Related Literature
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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